Cas no 2034593-33-2 (1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine)

• Product Name: 1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine
• CAS No: 2034593-33-2
• MF: C₁₉H₂₀F₂N₄O₂
• MW: 374.3845
• CID: 5354650
• Update Time: 2025-11-01

1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]methanone
• (4-(3,4-difluorobenzoyl)piperazin-1-yl)(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methanone
• 1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

• Inchi： 1S/C19H20F2N4O2/c20-15-5-4-13(11-16(15)21)18(26)23-7-9-24(10-8-23)19(27)14-12-22-25-6-2-1-3-17(14)25/h4-5,11-12H,1-3,6-10H2
• InChI Key： TUEMGQZRGVSYNO-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C([H])C(=C1[H])C(N1C([H])([H])C([H])([H])N(C(C2C([H])=NN3C([H])([H])C([H])([H])C([H])([H])C([H])([H])C3=2)=O)C([H])([H])C1([H])[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 570
• XLogP3: 1.5
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

Introduction to 1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine (CAS No. 2034593-33-2)

The compound 1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine, identified by its CAS number 2034593-33-2, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both difluorobenzoyl and pyrazolo[1,5-a]pyridine moieties suggests a rich chemical space for biological activity, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. The pyrazolo[1,5-a]pyridine scaffold is particularly noteworthy for its versatility in medicinal chemistry. It serves as a privileged structure in the development of bioactive molecules, exhibiting a wide range of pharmacological properties. The incorporation of the 3,4-difluorobenzoyl group into this framework introduces additional potential for modulating biological targets. This dual functionality has been explored in various contexts, including the inhibition of enzymes and receptors involved in metabolic disorders and neurological diseases.

The structural complexity of 1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine allows for multiple interactions with biological targets. The benzoyl moiety can engage in hydrogen bonding and hydrophobic interactions, while the pyrazolo[1,5-a]pyridine ring provides a rigid core that can be further functionalized. This combination makes the compound an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In the realm of drug discovery, computational modeling has played a pivotal role in understanding the interactions between small molecules and biological targets. Molecular docking studies have been employed to predict the binding modes of 1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine with various proteins. These studies have provided insights into its potential as an inhibitor of enzymes such as kinases and phosphodiesterases. The fluorinated aromatic ring has been shown to enhance binding affinity by improving hydrophobic interactions and electronic properties.

Experimental validation of these computational predictions has been crucial in assessing the biological activity of this compound. In vitro assays have demonstrated that derivatives of this scaffold exhibit promising pharmacological effects. For instance, certain analogs have shown inhibitory activity against enzymes implicated in inflammation and pain pathways. This suggests that further optimization could lead to the development of novel therapeutics for these conditions.

The synthesis of 1-(3,4-difluorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. The introduction of fluorine atoms into the aromatic ring is particularly challenging due to their high reactivity and sensitivity to environmental conditions. However， recent advances in synthetic methodologies have made it possible to incorporate fluorine atoms with greater precision and efficiency.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate electronic properties and metabolic stability has been exploited in numerous drug candidates. In this context， the difluorobenzoyl group in 1-(3，4-difluorobenzoyl)-4-{4H，5H，6H，7H-pyrazolo[1，5-a]pyridine-3-carbonyl}piperazine contributes to its unique pharmacological profile by enhancing binding affinity and reducing susceptibility to metabolic degradation.

Future directions in the study of this compound include exploring its potential as a lead molecule for drug development。 Further structural optimization will be necessary to improve its pharmacokinetic properties and reduce any potential toxicity。 Additionally， preclinical studies will be essential to evaluate its efficacy and safety in animal models before human trials can be initiated。

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will accelerate the discovery process。 These approaches allow for rapid identification of bioactive compounds and optimization of their properties through iterative cycles of synthesis and testing。

In conclusion， 1-(3，4-difluorobenzoyl)-4-{4H，5H，6H，7H-pyrazolo[1，5-a]pyridine-3-carbonyl}piperazine (CAS No. 2034593-33-2) represents a significant advancement in medicinal chemistry。 Its unique structural features and potential biological activities make it a promising candidate for further investigation。 As research continues to uncover new applications for this compound， it is likely to play an important role in the development of novel therapeutic agents。